Cas no 693232-07-4 (5-(benzyloxy)-2-bromobenzonitrile)
693232-07-4 structure
Product Name:5-(benzyloxy)-2-bromobenzonitrile
CAS No:693232-07-4
MF:C14H10BrNO
MW:288.13930273056
CID:2124589
PubChem ID:12101986
Update Time:2025-04-21
5-(benzyloxy)-2-bromobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-(benzyloxy)-2-bromobenzonitrile
- 2-Bromo-5-(phenylmethoxy)benzonitrile
- SCHEMBL12988062
- 693232-07-4
- GUFBQLZBPRBIIP-UHFFFAOYSA-N
- DTXSID601288005
- 2-bromo-5-phenylmethoxybenzonitrile
- DA-03527
-
- MDL: MFCD16251686
- Inchi: 1S/C14H10BrNO/c15-14-7-6-13(8-12(14)9-16)17-10-11-4-2-1-3-5-11/h1-8H,10H2
- InChI Key: GUFBQLZBPRBIIP-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1C#N)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 286.99458Da
- Monoisotopic Mass: 286.99458Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 33Ų
5-(benzyloxy)-2-bromobenzonitrile Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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